5-Bromo-4-chloro-2-methoxypyrimidine
Overview
Description
5-Bromo-4-chloro-2-methoxypyrimidine is a chemical compound with the molecular formula C5H4BrClN2O . It has a molecular weight of 223.46 . This compound is used as a building block in the chemical synthesis of halogenated heterocycles .
Synthesis Analysis
5-Bromo-4-chloro-2-methoxypyrimidine is synthesized for use in research and development . It is not intended for medicinal, household, or other uses . The specific methods and conditions for its synthesis are not provided in the available sources.Molecular Structure Analysis
The molecular structure of 5-Bromo-4-chloro-2-methoxypyrimidine consists of 5 carbon atoms, 4 hydrogen atoms, 1 bromine atom, 1 chlorine atom, 2 nitrogen atoms, and 1 oxygen atom . The InChI code for this compound is 1S/C5H4BrClN2O/c1-10-5-8-2-3(6)4(7)9-5/h2H,1H3 .Physical And Chemical Properties Analysis
5-Bromo-4-chloro-2-methoxypyrimidine has a molecular weight of 223.45 g/mol . It has a computed XLogP3-AA value of 2.2, which is a measure of its lipophilicity . The compound has 0 hydrogen bond donors and 3 hydrogen bond acceptors . Its rotatable bond count is 1 . The exact mass and monoisotopic mass of the compound are 221.91955 g/mol . The topological polar surface area is 35 Ų . The compound is a solid at room temperature .Scientific Research Applications
Synthesis of Halogenated Heterocycles
“5-Bromo-4-chloro-2-methoxypyrimidine” is used as a building block in the chemical synthesis of halogenated heterocycles . Halogenated heterocycles are a class of compounds that contain a heterocyclic ring system (a ring structure that contains at least one atom that is not carbon) and one or more halogen atoms (fluorine, chlorine, bromine, iodine, astatine). These compounds are widely used in medicinal chemistry due to their diverse biological activities.
Pharmaceutical Research
This compound can be used in the development of new pharmaceuticals. For example, it has been used as a building block for the β-alanine moiety of an αvβ3 antagonist . Antagonists are substances that inhibit the function of a certain molecule in the body, often a type of protein known as a receptor. In this case, the αvβ3 antagonist could potentially be used to treat conditions related to the αvβ3 receptor, such as certain types of cancer.
Development of Receptor Antagonists
In addition to its use in the development of αvβ3 antagonists, “5-Bromo-4-chloro-2-methoxypyrimidine” can also be used in the synthesis of other types of receptor antagonists. For instance, it has been used in the synthesis of a potent and selective somatostatin sst3 receptor antagonist . Somatostatin is a hormone that inhibits the release of several other hormones in the body, and antagonists of its receptors could have potential therapeutic applications in a variety of conditions.
Safety and Hazards
5-Bromo-4-chloro-2-methoxypyrimidine is associated with several hazard statements, including H302, H315, H319, H332, and H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
5-bromo-4-chloro-2-methoxypyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrClN2O/c1-10-5-8-2-3(6)4(7)9-5/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUJKVRNKYMBUGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=N1)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00575884 |
Source
|
| Record name | 5-Bromo-4-chloro-2-methoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00575884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.45 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-chloro-2-methoxypyrimidine | |
CAS RN |
57054-93-0 |
Source
|
| Record name | 5-Bromo-4-chloro-2-methoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00575884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-4-chloro-2-methoxypyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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